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Abstract
cis-J-113863 is a potent and selective small molecule antagonist of the C-C chemokine

receptor 1 (CCR1).[1][2][3][4] This technical guide provides an in-depth overview of the core

basic research applications of cis-J-113863, presenting key quantitative data, detailed

experimental protocols, and visualizations of its mechanism of action. The information compiled

is intended to support researchers and professionals in the fields of immunology, inflammation,

and drug development in utilizing this compound for preclinical studies.

Introduction
Chemokine receptors play a pivotal role in mediating the migration of leukocytes to sites of

inflammation. Among these, CCR1 is a key receptor involved in the pathogenesis of various

inflammatory and autoimmune diseases, including rheumatoid arthritis and multiple sclerosis.

[5] cis-J-113863 has emerged as a valuable research tool for investigating the biological

functions of CCR1 and for validating this receptor as a therapeutic target.
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Pharmacological Profile
cis-J-113863 is a competitive antagonist of CCR1, demonstrating high affinity for both human

and mouse receptors.[1][3] Its selectivity profile makes it a suitable tool for specifically probing

CCR1-mediated pathways.

Quantitative Data Summary
The following table summarizes the in vitro inhibitory activity of cis-J-113863 against various

chemokine receptors.

Target Receptor Species IC50 (nM) Reference

CCR1 Human 0.9 [1][2][4]

CCR1 Mouse 5.8 [1][2][4]

CCR3 Human 0.58 [2][4]

CCR3 Mouse 460 [2][4]

CCR2 Not specified Inactive [4]

CCR4 Not specified Inactive [4]

CCR5 Not specified Inactive [4]

Mechanism of Action: CCR1 Signaling Pathway
CCR1 is a G-protein coupled receptor (GPCR) that primarily couples to the Gαi subunit of

heterotrimeric G-proteins.[6][7] Ligand binding to CCR1 triggers a conformational change,

leading to the dissociation of the Gαi and Gβγ subunits. The Gαi subunit inhibits adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can

activate various downstream effectors, including phospholipase C-β (PLC-β), which in turn

leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), resulting in an

increase in intracellular calcium and activation of protein kinase C (PKC). cis-J-113863, as a

competitive antagonist, blocks the binding of endogenous CCR1 ligands, thereby inhibiting

these downstream signaling events.
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Caption: CCR1 signaling pathway and the inhibitory action of cis-J-113863.
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Key Experimental Protocols
In Vitro CCR1 Binding Assay
This protocol describes a general method for determining the binding affinity of cis-J-113863 to

CCR1 expressed in a recombinant cell line.

Objective: To determine the IC50 value of cis-J-113863 for the CCR1 receptor.

Materials:

Chinese Hamster Ovary (CHO) cells stably transfected with the human or mouse CCR1

gene.[8]

Radiolabeled CCR1 ligand (e.g., [125I]-CCL3)

cis-J-113863

Binding buffer (e.g., HEPES buffered saline with 0.5% BSA)

96-well plates

Scintillation counter

Procedure:

Cell Preparation: Culture CCR1-expressing CHO cells to confluence, harvest, and

resuspend in binding buffer to a concentration of 3.3 x 10^5 cells/mL.[9]

Compound Dilution: Prepare a serial dilution of cis-J-113863 in binding buffer.

Assay Setup: In a 96-well plate, add 30 µL of each cis-J-113863 dilution to triplicate wells.[9]

Radioligand Addition: Add 30 µL of radiolabeled CCR1 ligand (at a concentration of

approximately 3 x Kd) to all wells.[9]

Cell Addition: Add 30 µL of the cell suspension to each well.[9]

Incubation: Incubate the plate at 37°C for 1-2 hours.[9]
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Washing: Wash the cells to remove unbound radioligand.

Detection: Measure the amount of bound radioligand in each well using a scintillation

counter.

Data Analysis: Calculate the percent inhibition of radioligand binding at each concentration of

cis-J-113863 and determine the IC50 value using non-linear regression analysis.
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Caption: Workflow for the in vitro CCR1 binding assay.
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In Vivo Collagen-Induced Arthritis (CIA) Mouse Model
This protocol outlines the induction of arthritis in mice and the subsequent treatment with cis-J-
113863 to evaluate its anti-inflammatory efficacy.[5][10][11]

Objective: To assess the in vivo efficacy of cis-J-113863 in a mouse model of rheumatoid

arthritis.

Materials:

DBA/1 mice (male, 8-12 weeks old)[12]

Bovine type II collagen (CII)

Complete Freund's Adjuvant (CFA) containing heat-killed Mycobacterium tuberculosis[12]

Incomplete Freund's Adjuvant (IFA)

cis-J-113863

Vehicle control (e.g., DMSO)

Syringes and needles

Procedure:

Primary Immunization (Day 0): Emulsify bovine type II collagen in Complete Freund's

Adjuvant. Inject 150 µg of the emulsion intradermally at the base of the tail of each mouse.

[12]

Booster Immunization (Day 21): Emulsify bovine type II collagen in Incomplete Freund's

Adjuvant. Administer a booster injection of 150 µg of the emulsion intradermally.[12]

Arthritis Development: Monitor mice for the onset of arthritis, which typically appears

between days 21 and 28 post-primary immunization.[5][11]

Treatment: Upon the onset of clinical signs of arthritis, randomize mice into treatment and

control groups. Administer cis-J-113863 (e.g., 3-10 mg/kg, intraperitoneally, once daily) or
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vehicle control.[4]

Arthritis Scoring: Score the severity of arthritis in each paw daily based on a scale of 0-4,

where 0=normal, 1=mild swelling and erythema, 2=moderate swelling and erythema,

3=severe swelling and erythema, and 4=joint rigidity. The maximum score per mouse is 16.

[1]

Histological Analysis: At the end of the study, sacrifice the mice and collect joint tissues for

histological analysis to assess inflammation, cartilage damage, and bone erosion.
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Caption: Experimental workflow for the collagen-induced arthritis (CIA) mouse model.

Conclusion
cis-J-113863 is a well-characterized and potent CCR1 antagonist that serves as an invaluable

tool for basic research. Its high affinity and selectivity for CCR1 enable the specific investigation

of CCR1-mediated biological processes. The experimental protocols and data presented in this

guide provide a foundation for researchers to design and execute studies aimed at further

elucidating the role of CCR1 in health and disease, and for the preclinical evaluation of novel

CCR1-targeted therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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